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Compound of Interest

Compound Name: 4-Bromo-2-vinylthiazole

CAS No.: 209260-74-2

Cat. No.: B3251412

Get Quote

Executive Summary
4-Bromo-2-vinylthiazole (BVT) represents a high-value "linchpin" scaffold in medicinal

chemistry due to its orthogonal reactivity profiles. It possesses two distinct reactive handles:[1]

C4-Bromide (The "Head"): A highly reactive electrophile for Palladium-catalyzed cross-

coupling (Suzuki-Miyaura, Buchwald-Hartwig), essential for constructing biaryl

pharmacophores (e.g., kinase inhibitors).

C2-Vinyl Group (The "Tail"): A versatile alkene handle capable of oxidation (to

aldehydes/acids), reduction (to ethyl), or cycloaddition, allowing for the precise installation of

solubility-enhancing linkers or conformational locking elements.

This guide provides validated protocols for the sequential functionalization of BVT, prioritizing

chemoselectivity to maximize yield and minimize side reactions.
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The following workflow illustrates the divergent synthesis pathways available from BVT. The

recommended logic is to prioritize C4-functionalization first (via Pd-catalysis) to avoid

competitive side reactions with the vinyl group during oxidative addition steps, although the

vinyl group is generally robust under standard Suzuki conditions.
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Figure 1: Chemoselective workflow. Path A (C4-Arylation) is performed first to establish the

pharmacophore core, followed by Path B or C to modify the C2-tail.

Detailed Experimental Protocols
Module A: C4-Arylation (The "Head" Synthesis)
Objective: Installation of an aryl or heteroaryl ring at the C4 position.[2] Mechanism: The C4-Br

bond in thiazoles is activated for oxidative addition, similar to 2-bromopyridine. The vinyl group

at C2 is electronically conjugated but generally remains inert to Pd(0) under mild Suzuki

conditions [1].

Protocol: Synthesis of 4-(4-Methoxyphenyl)-2-vinylthiazole

Reagents:

4-Bromo-2-vinylthiazole (1.0 equiv)[3][4][5]

4-Methoxyphenylboronic acid (1.2 equiv)

Pd(PPh3)4 (5 mol%)[2]

Na2CO3 (2.0 M aqueous solution, 3.0 equiv)
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Solvent: 1,2-Dimethoxyethane (DME) (0.1 M concentration)

Procedure:

Charge a reaction vial with BVT, boronic acid, and Pd(PPh3)4.

Evacuate and backfill with Argon (x3).

Add degassed DME and Na2CO3 solution via syringe.

Heat to 85°C for 4–6 hours. Monitor by LCMS.

Note: The vinyl group may show minor polymerization if heated excessively (>100°C) or if

the concentration is too high. Keep concentration <0.2 M.

Workup:

Cool to RT, dilute with EtOAc, wash with water and brine.

Dry over Na2SO4, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Expected Outcome: >80% yield of the coupled biaryl product.

Module B: C2-Vinyl Oxidative Cleavage (The "Linker"
Synthesis)
Objective: Conversion of the vinyl group into a reactive aldehyde handle (2-formylthiazole) for

subsequent reductive amination or linker attachment. Context: This is critical for generating

"PROTAC-ready" intermediates where the thiazole acts as the warhead and the aldehyde

accepts the linker [2].

Protocol: Lemieux-Johnson Oxidation

Reagents:

4-Aryl-2-vinylthiazole (Intermediate from Module A) (1.0 equiv)

Osmium Tetroxide (OsO4) (2.5 wt% in t-BuOH, 0.02 equiv)
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Sodium Periodate (NaIO4) (3.0 equiv)

Solvent: THF:Water (2:1)

2,6-Lutidine (2.0 equiv) – Critical to buffer acidic byproducts and prevent thiazole

protonation.

Procedure:

Dissolve the substrate in THF/Water. Add 2,6-lutidine.

Add OsO4 solution dropwise at 0°C. Stir for 5 mins (solution turns dark).

Add NaIO4 in portions over 10 minutes. A white precipitate (NaIO3) will form.

Stir at RT for 2–4 hours.

Workup:

Quench with saturated aqueous Na2S2O3 (sodium thiosulfate) to reduce residual

Osmium.

Extract with DCM. The aldehyde product is often sensitive to air oxidation; store under

inert gas.

Safety: OsO4 is volatile and highly toxic. Use extreme caution and proper ventilation.

Module C: C2-Vinyl Cyclopropanation (Bioisosteric
Replacement)
Objective: Converting the flexible vinyl group into a rigid cyclopropyl ring to improve metabolic

stability and potency (a common tactic in kinase inhibitors).

Protocol: Simmons-Smith Cyclopropanation

Reagents:

4-Aryl-2-vinylthiazole (1.0 equiv)
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Diethylzinc (Et2Zn) (1.0 M in hexanes, 3.0 equiv)

Diiodomethane (CH2I2) (3.0 equiv)

Solvent: Dry DCM

Procedure:

Under Argon at -10°C, add Et2Zn to DCM.

Add CH2I2 dropwise (careful: exotherm). Stir 15 min to form the carbenoid (IZnCH2I).

Add the vinylthiazole solution dropwise.

Allow to warm to RT and stir for 12 hours.

Workup:

Quench carefully with saturated NH4Cl (vigorous gas evolution).

Extract with DCM.

Result: Formation of the 2-cyclopropylthiazole derivative.
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Transformation Key Reagent Critical Parameter Common Pitfall

Suzuki Coupling Pd(PPh3)4 / Na2CO3 Temp < 90°C
Polymerization of vinyl

group at high temp.

Oxidative Cleavage OsO4 / NaIO4 pH Control (Lutidine)

Over-oxidation to

carboxylic acid if

unbuffered.

Hydrogenation H2 / PtO2 Catalyst Loading

Reduction of the

thiazole ring (rare, but

possible with Pd/C).

Use PtO2 [3].[6]

Heck Reaction Pd(OAc)2 Regioselectivity

Competitive insertion

if C4-Br is still present.

Remove Br first.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/profile/Talaat-El-Emary/post/Mechanism-involved-in-the-oxidation-of-thiazolidine-to-thiazole-by-MnO2/attachment/59d62efa79197b807798d24d/AS%3A356265487290369%401461951719472/download/a605539g.pdf
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a605539g
https://www.benchchem.com/product/b3251412/docs?utm_src=pdf-body#application-note-strategic-functionalization-of-4-bromo-2-vinylthiazole-in-drug-discovery
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-111-00123
https://www.benchchem.com/product/b3251412?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/profile/Talaat-El-Emary/post/Mechanism-involved-in-the-oxidation-of-thiazolidine-to-thiazole-by-MnO2/attachment/59d62efa79197b807798d24d/AS%3A356265487290369%401461951719472/download/a605539g.pdf
https://www.mdpi.com/2227-9717/8/11/1342
https://www.bldpharm.com/products/298694-30-1.html
https://www.bldpharm.com/products/209260-74-2.html
https://www.rsc.org/suppdata/d2/sc/d2sc02827a/d2sc02827a1.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-111-00123
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a605539g
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a605539g
https://www.benchchem.com/product/b3251412/docs#application-note-strategic-functionalization-of-4-bromo-2-vinylthiazole-in-drug-discovery
https://www.benchchem.com/product/b3251412/docs#application-note-strategic-functionalization-of-4-bromo-2-vinylthiazole-in-drug-discovery
https://www.benchchem.com/product/b3251412/docs#application-note-strategic-functionalization-of-4-bromo-2-vinylthiazole-in-drug-discovery
https://www.benchchem.com/product/b3251412/docs#application-note-strategic-functionalization-of-4-bromo-2-vinylthiazole-in-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3251412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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